2-(4-chlorophenoxy)-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C18H20ClFN4O2/c19-14-1-3-16(4-2-14)26-12-17(25)21-9-13-5-7-24(8-6-13)18-22-10-15(20)11-23-18/h1-4,10-11,13H,5-9,12H2,(H,21,25)
• InChI Key: SARVDHQWAYXJBY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)COC2=CC=C(C=C2)Cl)C3=NC=C(C=N3)F
• Molecular Formula: C18H20ClFN4O2
• Molecular Weight: 378.8 g/mol

Description

2-(4-chlorophenoxy)-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H20ClFN4O2 and its molecular weight is 378.83. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial and Anticancer Potential : A study on derivatives of a similar compound revealed in vitro antimicrobial activity and anticancer properties. These compounds were synthesized and evaluated using molecular docking studies, indicating potential as leads in drug design for cancer treatment (Mehta et al., 2019).

• Antibacterial Activity : Another research focused on acetamide derivatives bearing piperidine and 1,3,4-oxadiazole heterocyclic cores. These compounds were synthesized and tested for antibacterial potentials, showing moderate inhibitory activity against various bacterial strains (Iqbal et al., 2017).

• Potential Pesticides : N-derivatives of a similar acetamide compound were characterized by X-ray powder diffraction and identified as potential pesticides (Olszewska et al., 2011).

• Antibacterial and Anti-Enzymatic Properties : Research on N-substituted derivatives of related compounds revealed antibacterial and anti-enzymatic potential. These compounds were synthesized and evaluated for their inhibitory activities against gram-negative and gram-positive bacteria (Nafeesa et al., 2017).

• Light Harvesting Efficiency in Photovoltaic Cells : Some benzothiazolinone acetamide analogs were synthesized and studied for their photochemical and thermochemical properties. These compounds showed good light harvesting efficiency and potential as photosensitizers in dye-sensitized solar cells (Mary et al., 2020).

• Corrosion Inhibition on Iron : Piperidine derivatives, including those related to the compound , were investigated for their corrosion inhibition properties on iron. Quantum chemical calculations and molecular dynamics simulations were used to predict their efficiency (Kaya et al., 2016).